Cas no 82824-01-9 (Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5a)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone)

Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5a)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone structure
82824-01-9 structure
Product Name:Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5a)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone
CAS No:82824-01-9
MF:C38H42N4O6
MW:650.763289928436
CID:724322
PubChem ID:4424
Update Time:2025-04-19

Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5a)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone Chemical and Physical Properties

Names and Identifiers

    • Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5a)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone
    • METAPHIT
    • NALOXONAZINE DIHYDROCHLORIDE
    • Naloxonazine dihydrochloride,Bis-[5-α-4,5-Epoxy-3,14-dihydroxy-17-(2-propenyl)-morphinan-6-ylidene]hydrazinedihydrochloride
    • Bis-[5-α-4,5-Epoxy-3,14-dihydroxy-17-(2-propenyl)-Morphinan-6-ylidene]hydrazinedihydrochloride
    • naloxonazine
    • NALOXONAZINE 2HCL
    • 7-[(4a,9-Dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ylidene)hydrazinylidene]-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol
    • CHEMBL1997856
    • NSC612113
    • 82824-01-9
    • NCI60_004863
    • Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, [(5alpha)-4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)morphinan-6-ylidene]hydrazone, (5alpha)-
    • HY-137180
    • AB01275526-01
    • DTXSID001002934
    • Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, ((5alpha)-4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)morphinan-6-ylidene)hydrazone, (5alpha)-
    • UNII-BW5W4K4S7Z
    • BDBM50135225
    • BW5W4K4S7Z
    • CS-0136962
    • NSC 612113
    • NSC-612113
    • DTXCID701476485
    • HMS2090F22
    • 1-(1-(3-Isothiocyanato)phenyl)cyclohexylpiperidine
    • CHEMBL1618305
    • (1S,5R,13R,14Z,17S)-14-{2-[(1S,5R,13R,14Z,17S)-10,17-dihydroxy-4-(prop-2-en-1-yl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7,9,11(18)-trien-14-ylidene]hydrazin-1-ylidene}-4-(prop-2-en-1-yl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-triene-10,17-diol
    • (4aS,7E,7aS,12bS)-7-[(E)-[(4aS,7aS,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-ylidene]hydrazinylidene]-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol;dihydrochloride
    • NIH-10894
    • Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5alpha)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone
    • GTPL1677
    • (1S,5R,13R,14Z,17S)-14-(2-((1S,5R,13R,14Z,17S)-10,17-dihydroxy-4-(prop-2-en-1-yl)-12-oxa-4-azapentacyclo(9.6.1.0^(1,13).0^(5,17).0^(7,18))octadeca-7,9,11(18)-trien-14-ylidene)hydrazin-1-ylidene)-4-(prop-2-en-1-yl)-12-oxa-4-azapentacyclo(9.6.1.0^(1,13).0^(5,17).0^(7,18))octadeca-7(18),8,10-triene-10,17-diol
    • SCHEMBL264672
    • Inchi: 1S/C38H42N4O6/c1-3-15-41-17-13-35-29-21-5-7-25(43)31(29)47-33(35)23(9-11-37(35,45)27(41)19-21)39-40-24-10-12-38(46)28-20-22-6-8-26(44)32-30(22)36(38,34(24)48-32)14-18-42(28)16-4-2/h3-8,27-28,33-34,43-46H,1-2,9-20H2
    • InChI Key: AJPSBXJNFJCCBI-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=CC3CC4C5(CCC(C1C5(C=32)CCN4CC=C)=NN=C1CCC2(C3CC4C=CC(=C5C=4C2(CCN3CC=C)C1O5)O)O)O)O

Computed Properties

  • Exact Mass: 650.31000
  • Monoisotopic Mass: 650.31
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: 5
  • Topological Polar Surface Area: 16.8

Experimental Properties

  • Color/Form: Gray white to camel solid
  • Density: 1.58
  • Boiling Point: 433.7°C at 760 mmHg
  • Flash Point: 216.1°C
  • Refractive Index: 1.791
  • Solubility: H2O: >2 mg/mL
  • PSA: 130.58000
  • LogP: 3.15100
  • Solubility: H2O: >2 mg/mL

Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5a)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5a)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-203152-10 mg
Naloxonazine dihydrochloride,
82824-01-9
10mg
¥1,128.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-203152-10mg
Naloxonazine dihydrochloride,
82824-01-9
10mg
¥1128.00 2023-09-05

Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)-, 2-[(5a)-4,5-epoxy-3,14-dihydroxy-17-(2-propen-1-yl)morphinan-6-ylidene]hydrazone Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.